N-(3-methoxyphenyl)bicyclo[6.1.0]non-2-ene-9-carboxamide
Overview
Description
N-(3-methoxyphenyl)bicyclo[6.1.0]non-2-ene-9-carboxamide, also known as BNC, is a synthetic compound that has been gaining attention in scientific research due to its potential applications in the field of medicine. BNC is a bicyclic nonane derivative and belongs to the class of compounds known as cannabinoids.
Mechanism of Action
N-(3-methoxyphenyl)bicyclo[6.1.0]non-2-ene-9-carboxamide works by interacting with the endocannabinoid system in the body, which is responsible for regulating various physiological processes such as pain, mood, and appetite. This compound binds to the CB1 and CB2 receptors in the endocannabinoid system, which leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and chemokines, which are responsible for causing inflammation in the body. This compound has also been found to induce cell death in cancer cells, making it a potential anti-cancer agent.
Advantages and Limitations for Lab Experiments
N-(3-methoxyphenyl)bicyclo[6.1.0]non-2-ene-9-carboxamide has several advantages when it comes to lab experiments. It is a stable compound that can be easily synthesized in large quantities, making it readily available for research purposes. However, this compound has limited solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on N-(3-methoxyphenyl)bicyclo[6.1.0]non-2-ene-9-carboxamide. One potential area of research is the development of this compound-based drugs for the treatment of cancer and inflammation. Another area of research is the investigation of the potential neuroprotective effects of this compound, which could lead to the development of new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in medicine.
Scientific Research Applications
N-(3-methoxyphenyl)bicyclo[6.1.0]non-2-ene-9-carboxamide has been found to have potential applications in the treatment of various medical conditions, including cancer, inflammation, and neurological disorders. Several studies have shown that this compound exhibits anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs.
properties
IUPAC Name |
(2Z)-N-(3-methoxyphenyl)bicyclo[6.1.0]non-2-ene-9-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO2/c1-20-13-8-6-7-12(11-13)18-17(19)16-14-9-4-2-3-5-10-15(14)16/h4,6-9,11,14-16H,2-3,5,10H2,1H3,(H,18,19)/b9-4- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGDMXBZVARMRRJ-WTKPLQERSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)C2C3C2C=CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1)NC(=O)C2C3C2/C=C\CCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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